Cas no 63450-32-8 (α-hexyl-γ-butyrolactone)

• Product Name: α-hexyl-γ-butyrolactone
• CAS No: 63450-32-8
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 1658914
• PubChem ID: 112656
• Update Time: 2025-04-21

α-hexyl-γ-butyrolactone Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, 4-hexyldihydro-
• 4-hexyldihydrofuran-2(3H)-one
• 4-hexyloxolan-2-one
• &#x3B1
• -butyrolactone
• -hexyl-&#x3B3
• SCHEMBL664978
• DTXSID90979675
• EINECS 264-169-4
• NS00120310
• 63450-32-8
• 3-HEXYL-GAMMA-BUTYROLACTONE
• α-hexyl-γ-butyrolactone

• Inchi： 1S/C10H18O2/c1-2-3-4-5-6-9-7-10(11)12-8-9/h9H,2-8H2,1H3
• InChI Key： BAKYERABTYQIGZ-UHFFFAOYSA-N
• SMILES： O1C(CC(C1)CCCCCC)=O

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones